Cas no 1269937-83-8 ((3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOIC ACID
• CAS No: 1269937-83-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5590162
• PubChem ID: 55268445
• Update Time: 2025-10-28

(3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-hydroxy-4-methyl-, (βR)-
• 1269937-83-8
• AKOS006315303
• N14786
• (3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOICACID

• Inchi： 1S/C10H13NO3/c1-6-2-3-7(9(12)4-6)8(11)5-10(13)14/h2-4,8,12H,5,11H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： VLXPFXNUEXUCAP-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=CC=C(C)C=C1O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 386.5±42.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2-HYDROXY-4-METHYLPHENYL)PROPANOIC ACID

(3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid

The compound with CAS No. 1269937-83-8, commonly referred to as (3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid, is a biologically active molecule that has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and medicinal chemistry. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a methyl substituent attached to a phenyl ring, all connected to a propanoic acid backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in 2023 demonstrated that (3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential role in neuroprotection. A study conducted in 2022 revealed that it can effectively scavenge free radicals and reduce oxidative stress in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxyl group on the phenyl ring is believed to contribute significantly to its antioxidant activity by facilitating hydrogen donation and stabilizing reactive oxygen species.

The synthesis of (3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid involves a multi-step process that typically begins with the preparation of the phenolic precursor followed by amino group introduction and stereochemical resolution. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) levels, ensuring the production of the desired R-enantiomer with high purity. This has been critical for studying its biological activity and optimizing its pharmacokinetic properties.

From an analytical standpoint, this compound has been extensively characterized using modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided valuable insights into its molecular structure, conformational flexibility, and intermolecular interactions, which are essential for understanding its binding affinity to target proteins.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of (3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid in various disease models. Preclinical studies are currently underway to evaluate its efficacy in treating chronic inflammatory conditions, neurodegenerative disorders, and other conditions associated with oxidative stress. Additionally, efforts are being made to improve its bioavailability through structural modifications and drug delivery systems.

In conclusion, (3R)-3-Amino-3-(2-Hydroxy-4-Methylphenyl)Propanoic Acid represents a compelling lead compound with diverse biological activities and therapeutic potential. Its unique structure, coupled with recent advances in synthetic methodology and biological characterization, positions it as a valuable tool for drug discovery and development.